(2Z)-2-(biphenyl-4-ylmethylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3(2H)-one

• Molecular Formula: C26H23NO3
• Molecular Weight: 397.5 g/mol
• IUPAC Name: (2Z)-6-hydroxy-2-[(4-phenylphenyl)methylidene]-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C26H23NO3/c28-23-13-12-21-25(29)24(30-26(21)22(23)17-27-14-4-5-15-27)16-18-8-10-20(11-9-18)19-6-2-1-3-7-19/h1-3,6-13,16,28H,4-5,14-15,17H2/b24-16-
• InChI Key: LDNQDRLZPSJHPZ-JLPGSUDCSA-N
• Isomeric SMILES: C1CCN(C1)CC2=C(C=CC3=C2O/C(=C\C4=CC=C(C=C4)C5=CC=CC=C5)/C3=O)O
• Canonical SMILES: C1CCN(C1)CC2=C(C=CC3=C2OC(=CC4=CC=C(C=C4)C5=CC=CC=C5)C3=O)O

Description

The compound “(2Z)-2-(biphenyl-4-ylmethylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3(2H)-one” is a benzofuran-3-one derivative characterized by a bicyclic benzofuranone core substituted at positions 2, 6, and 6. At position 7, a pyrrolidin-1-ylmethyl substituent introduces a five-membered secondary amine, influencing basicity and hydrogen-bonding capabilities. The 6-hydroxy group enhances solubility and serves as a hydrogen-bond donor.

Biological Activity

The compound (2Z)-2-(biphenyl-4-ylmethylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3(2H)-one is a complex organic molecule with significant potential in medicinal chemistry. Its unique structure, characterized by a benzofuran core and various functional groups, suggests diverse biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{27}H_{35}NO_6$ with a molecular weight of $469.6\,g/mol$. The IUPAC name is given as:

$$\text{ 2Z 7 dibutylamino methyl 6 hydroxy 2 3 4 5 trimethoxyphenyl methylidene 1 benzofuran 3 one}$$

Structural Features

Feature	Description
Benzofuran Core	Fused benzene and furan rings
Functional Groups	Hydroxyl, biphenyl, and pyrrolidine moieties
Stereochemistry	Z configuration at the double bond

The biological activity of this compound is largely attributed to its ability to interact with various molecular targets within biological systems. Potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes by binding to their active sites.
• Receptor Modulation : It may act as an agonist or antagonist at certain receptors, influencing signaling pathways.
• Antioxidant Activity : The hydroxyl groups could contribute to scavenging free radicals, thus providing protective effects against oxidative stress.

Anticancer Properties

Research has indicated that compounds with similar structures exhibit anticancer activity. For instance, studies have shown that benzofuran derivatives can induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of Bcl-2 family proteins .

Antimicrobial Activity

The compound has been evaluated for its antimicrobial properties. Similar benzofuran derivatives have demonstrated efficacy against a range of pathogens, suggesting that this compound may possess comparable activity.

Neuroprotective Effects

Preliminary studies suggest potential neuroprotective effects due to the interaction with neurotransmitter systems. Compounds structurally related to this one have shown promise in enhancing cognitive function and protecting against neurodegenerative diseases by modulating neurotransmitter release and receptor activity .

Study 1: Anticancer Activity

A study published in Journal of Medicinal Chemistry explored the anticancer effects of several benzofuran derivatives. Among them, a structurally similar compound exhibited IC50 values in the low micromolar range against various cancer cell lines. The study concluded that these compounds could serve as lead structures for further drug development .

Study 2: Antimicrobial Efficacy

In an investigation published in Antimicrobial Agents and Chemotherapy, researchers tested a series of benzofuran compounds against bacterial strains. Results indicated that some derivatives showed significant antibacterial activity, with minimum inhibitory concentrations (MICs) comparable to established antibiotics.

Study 3: Neuroprotective Mechanisms

Research presented at the International Conference on Neuropharmacology highlighted the cognitive-enhancing properties of similar compounds. In animal models, these compounds improved memory retention and learning capabilities without causing significant side effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Benzofuran-3-one derivatives exhibit diverse pharmacological activities modulated by substituent variations. Below is a detailed comparison with two structurally related compounds from the evidence ( ):

Table 1: Structural and Physicochemical Comparison

Property	Target Compound (Inferred)	(2Z)-6-hydroxy-7-[(4-methylpiperazin-1-yl)methyl]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one	(2Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-[(2-methylphenyl)methylidene]-1-benzofuran-3-one
Molecular Formula	C25H23NO3	C19H20N2O3S	C24H27N3O4
Molecular Weight	~381.4	356.4	398.5
XLogP3	~3.5	2.6	~3.2 (estimated)
H-Bond Donors	1	1	1
H-Bond Acceptors	5	6	7
Rotatable Bonds	4	3	4
Topological PSA (Ų)	~80	81.2	~95.2
Key Substituents	Biphenyl-4-ylmethylidene, pyrrolidin-1-ylmethyl	Thiophen-2-ylmethylidene, 4-methylpiperazinylmethyl	2-Methylphenylmethylidene, 4-(2-hydroxyethyl)piperazinylmethyl

Key Observations:

Lipophilicity (LogP):

• The biphenyl group in the target compound increases lipophilicity (XLogP3 ~3.5) compared to the thiophene-containing analog (XLogP3 2.6) . The 2-methylphenyl substituent in ’s compound likely raises LogP further (~3.2) .

In contrast, piperazine derivatives () contain two nitrogens, enhancing H-bond acceptor count (6–7 vs. 5 in the target) .

Solubility and Polar Surface Area (PSA):

• The hydroxyethyl-piperazine group in ’s compound elevates PSA (~95.2 Ų), suggesting improved aqueous solubility compared to the target compound (~80 Ų) .

Steric and Electronic Effects: The biphenyl group (target) may enhance aromatic interactions in biological targets but reduce solubility.

Biological Implications: Piperazine derivatives () are common in drug design due to their balanced solubility and binding properties. The pyrrolidine group (target) may confer distinct pharmacokinetic behavior, such as altered metabolic stability .